Cas no 222553-95-9 (5-acetyl-2-Furanacetic acid)
5-acetyl-2-Furanacetic acid structure
Product Name:5-acetyl-2-Furanacetic acid
CAS No:222553-95-9
MF:C8H8O4
MW:168.146722793579
CID:244376
PubChem ID:21260725
Update Time:2025-04-19
5-acetyl-2-Furanacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-acetyl-2-Furanacetic acid
- 2-Furanacetic acid, 5-acetyl- (9CI)
- 2-Furanacetic acid,5-acetyl-
- 2-Furanacetic acid,5-acetyl-(9ci)
- KHQNQRWGYHPCPI-UHFFFAOYSA-N
- 222553-95-9
- SCHEMBL1706748
- 2-(5-acetylfuran-2-yl)acetic acid
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- Inchi: 1S/C8H8O4/c1-5(9)7-3-2-6(12-7)4-8(10)11/h2-3H,4H2,1H3,(H,10,11)
- InChI Key: KHQNQRWGYHPCPI-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC=C1CC(=O)O
Computed Properties
- Exact Mass: 168.04224
- Monoisotopic Mass: 168.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5A^2
- XLogP3: 0.5
Experimental Properties
- PSA: 67.51
5-acetyl-2-Furanacetic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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